![molecular formula C17H18N4O2S B4190825 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine](/img/structure/B4190825.png)
3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine
Overview
Description
3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine, also known as MPTA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The exact mechanism of action of 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. Specifically, this compound has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which may help to improve cognitive function in individuals with neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and neuroprotective effects. Additionally, this compound has been found to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine in lab experiments is its potential as a therapeutic agent for a variety of diseases. Additionally, this compound has been found to have relatively low toxicity in animal models, making it a promising candidate for further investigation. However, one limitation of using this compound in lab experiments is the limited availability of the compound, which may make it difficult to conduct large-scale studies.
Future Directions
There are several potential future directions for research on 3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine. One area of interest is in the development of new therapeutic agents for neurodegenerative diseases. Additionally, further investigation into the anti-tumor and anti-inflammatory properties of this compound may lead to the development of new cancer treatments. Finally, the development of new synthesis methods for this compound may help to increase its availability for use in scientific research.
Scientific Research Applications
3-(4-methoxyphenyl)-1-propionyl-N-(2-thienylmethyl)-1H-1,2,4-triazol-5-amine has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of cancer research, as this compound has been found to have anti-tumor activity in vitro. Additionally, this compound has been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-[3-(4-methoxyphenyl)-5-(thiophen-2-ylmethylamino)-1,2,4-triazol-1-yl]propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2S/c1-3-15(22)21-17(18-11-14-5-4-10-24-14)19-16(20-21)12-6-8-13(23-2)9-7-12/h4-10H,3,11H2,1-2H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTSKNIVDHJZHGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1C(=NC(=N1)C2=CC=C(C=C2)OC)NCC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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